Cas no 898411-85-3 (N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide)

• Product Name: N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide
• CAS No: 898411-85-3
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 5481803
• Update Time: 2025-10-29

N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide
• N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide

• Inchi： 1S/C17H22N2O5/c1-22-10-7-18-16(20)12-24-15-5-3-4-14-13(15)6-8-19(17(14)21)9-11-23-2/h3-6,8H,7,9-12H2,1-2H3,(H,18,20)
• InChI Key： KWRWJBLYPYEXNX-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)COC1=CC=CC2=C1C=CN(CCOC)C2=O

Additional information on N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide

Professional Introduction to N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide (CAS No. 898411-85-3)

N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide, identified by its CAS number 898411-85-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including acetamide and dihydroisoquinolin moieties, suggests a versatile chemical profile that could be exploited for various biological activities.

The structure of N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide incorporates elements that are frequently explored in medicinal chemistry for their pharmacological properties. The dihydroisoquinolin scaffold is particularly noteworthy, as it is a known motif in many bioactive natural products and synthetic drugs. This scaffold has been extensively studied for its role in modulating various biological pathways, including those involved in neurotransmission, cancer cell proliferation, and inflammation.

In recent years, there has been a surge in research focused on developing novel derivatives of dihydroisoquinoline-based compounds. These derivatives are being investigated for their potential to interact with specific targets in the human body, thereby offering new therapeutic strategies. The compound in question, N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide, represents an advanced derivative that combines the dihydroisoquinolin moiety with an acetamide group. The acetamide functionality is known to enhance solubility and bioavailability, making it a valuable component in drug design.

The synthesis of N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

The pharmacological profile of this compound is currently under investigation in several research laboratories. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, the dihydroisoquinolin scaffold has been shown to interact with μ-opioid receptors, which are involved in pain modulation and addiction. Additionally, the acetamide group may contribute to anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes.

The use of computational methods has also played a crucial role in understanding the potential biological activity of N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide. Molecular docking simulations have been employed to predict how this compound might bind to target proteins. These simulations provide valuable insights into the binding affinity and mode of interaction, which are critical parameters for drug design. Furthermore, virtual screening techniques have been used to identify potential off-target effects that could influence the safety profile of the compound.

In vivo studies are essential for validating the pharmacological claims made by in vitro experiments. Animal models have been utilized to assess the efficacy and toxicity of N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide. These studies have provided preliminary evidence suggesting that the compound may have therapeutic potential in conditions such as chronic pain and neurodegenerative disorders. However, further research is needed to fully elucidate its mechanism of action and long-term effects.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry scientists. N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide is an example of how interdisciplinary approaches can lead to innovative drug candidates. By combining expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology, researchers can accelerate the discovery and development process.

The future prospects for N-(2-methoxyethyl)-2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide are promising. Ongoing research aims to optimize its chemical properties and explore new therapeutic applications. Additionally, efforts are being made to develop scalable synthetic routes that can be adapted for large-scale production. If successful, this compound could emerge as a valuable tool in the treatment of various diseases.